Cas no 45695-56-5 (Pyrimidine-2-carboxamidine)

• Product Name: Pyrimidine-2-carboxamidine
• CAS No: 45695-56-5
• MF: C₅H₆N₄
• MW: 122.12793970108
• MDL: MFCD09755980
• CID: 89540
• PubChem ID: 9794060
• Update Time: 2025-04-18

Pyrimidine-2-carboxamidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-2-carboxamidine
• 2-Pyrimidinecarboximidamide (9CI)
• 2-Pyrimidinecarboximidamide
• Pyrimidine-2-carboximidamide
• 2-Amidinopyrimidine
• 2-Pyrimidinecarboxamidine
• pyrimidinylamidine
• pyrimidinecarboximidamide
• PYR289
• HP23057
• RP09654
• AM20120509
• 695P565
• A826878
• FT-0603725
• CS-W000232
• CS-0088245
• D74674
• F8889-9244
• SCHEMBL1179705
• AB01185474-03
• DTXSID30430755
• NCGC00336626-01
• GE-0236
• 45695-56-5
• AKOS008901121
• MFCD09755980
• DB-002475

• MDL： MFCD09755980
• Inchi： 1S/C5H6N4/c6-4(7)5-8-2-1-3-9-5/h1-3H,(H3,6,7)
• InChI Key： SZSKAHAHBFDQKN-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C(=N)N

Computed Properties

• Exact Mass: 122.05900
• Monoisotopic Mass: 122.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-126 ºC
• Boiling Point: 287.4±23.0 ºC (760 Torr),
• Flash Point: 127.6±22.6 ºC,
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 75.65000
• LogP: 0.56070
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Pyrimidine-2-carboxamidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)